N-(2-chlorobenzyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C21H16ClFN4O3/c1-26-11-15(19(28)24-10-12-4-2-3-5-16(12)22)17-18(26)20(29)27(21(30)25-17)14-8-6-13(23)7-9-14/h2-9,11H,10H2,1H3,(H,24,28)(H,25,30)
• InChI Key: AQJVMNURKVUXPG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)F)C(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C21H16ClFN4O3
• Molecular Weight: 426.8 g/mol

Description

N-(2-chlorobenzyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C21H16ClFN4O3 and its molecular weight is 426.83. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

Research into drug metabolism and pharmacokinetics is crucial for understanding how chemical compounds are processed in the body. For instance, the study on the metabolism and disposition of SB-649868, an orexin receptor antagonist, in humans provides insights into the metabolic pathways, elimination processes, and the role of specific metabolites in drug excretion (Renzulli et al., 2011). Such research is foundational for developing new drugs and optimizing their efficacy and safety profiles.

Environmental Exposure Studies

Environmental exposure studies, such as the examination of organophosphorus and pyrethroid pesticides in children (Babina et al., 2012), highlight the importance of understanding the environmental impact on human health. These studies are vital for developing regulations and interventions to reduce harmful exposures.

Clinical Applications and Cancer Research

Research on the clinical relevance of concentrations of pyrimidine nucleoside phosphorylase and dihydropyrimidine dehydrogenase in colorectal cancer (Hiroyasu et al., 2001) represents the application of chemical and enzymatic studies in therapeutic contexts, particularly in predicting the effectiveness of chemotherapy. This type of research is critical for personalized medicine and improving treatment outcomes for cancer patients.